Cas no 827015-52-1 (1H-Indole, 3-[(4-phenyl-1-piperidinyl)methyl]-2-(2-pyridinyl)-)

• Product name: 1H-Indole, 3-[(4-phenyl-1-piperidinyl)methyl]-2-(2-pyridinyl)-
• CAS No: 827015-52-1
• MF: C₂₅H₂₅N₃
• MW: 367.4861
• CID: 686895
• PubChem ID: 11245570

1H-Indole, 3-[(4-phenyl-1-piperidinyl)methyl]-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[(4-phenyl-1-piperidinyl)methyl]-2-(2-pyridinyl)-
• 3-[(4-phenylpiperidin-1-yl)methyl]-2-pyridin-2-yl-1H-indole
• SCHEMBL5415268
• 827015-52-1
• DTXSID60460000

• Inchi： InChI=1S/C25H25N3/c1-2-8-19(9-3-1)20-13-16-28(17-14-20)18-22-21-10-4-5-11-23(21)27-25(22)24-12-6-7-15-26-24/h1-12,15,20,27H,13-14,16-18H2
• InChI Key： JUYKRHKYRFLKOJ-UHFFFAOYSA-N
• SMILES： C1CN(CCC1C2=CC=CC=C2)CC3=C(NC4=CC=CC=C43)C5=CC=CC=N5

Computed Properties

• Exact Mass: 367.204847810g/mol
• Monoisotopic Mass: 367.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.9Ų
• XLogP3: 4.7